2-(Oxiran-2-yl)benzonitrile

• Molecular Formula: C9H7NO
• Molecular Weight: 145.16 g/mol
• IUPAC Name: 2-(oxiran-2-yl)benzonitrile
• InChI: InChI=1S/C9H7NO/c10-5-7-3-1-2-4-8(7)9-6-11-9/h1-4,9H,6H2
• InChI Key: FWRTZMGXOZYKDQ-UHFFFAOYSA-N
• Canonical SMILES: C1C(O1)C2=CC=CC=C2C#N

Description

2-(Oxiran-2-yl)benzonitrile (also referred to as 4-(oxiran-2-yl)benzonitrile in some contexts) is an epoxide-containing aromatic nitrile compound. Its structure features an oxirane (epoxide) ring directly attached to a benzonitrile moiety, making it a versatile intermediate in organic synthesis. The compound is synthesized via the reaction of cinnamaldehyde with sodium hydride and trimethylsulfoxonium iodide, yielding 31% under optimized conditions . This moderate yield highlights challenges in epoxidation reactions, possibly due to steric or electronic effects from the benzonitrile group.

Key applications include its use as a precursor for hydrogen transfer catalysts, such as 4-(2-hydroxyethyl)benzonitrile, which is synthesized via hydrogenation of the epoxide ring . Its structural rigidity and polar functional groups also make it relevant in materials science and pharmaceutical research.

Comparison with Similar Compounds

Key Observations:

Synthetic Efficiency: Yields vary significantly, with aliphatic epoxides (e.g., ethyl 3-(oxiran-2-yl)propanoate) achieving higher yields (80%) compared to aromatic counterparts (31–74%) . This disparity may arise from steric hindrance or electronic deactivation in aromatic systems. The use of chiral glycidyl sulfonates () enables enantioselective synthesis, critical for pharmaceutical applications.

Structural Features :

• Substituents like methoxy () or chloro () groups influence electronic properties and reactivity. For instance, electron-withdrawing groups (e.g., -CN) may slow epoxidation by deactivating the alkene.
• Stereochemistry plays a role in biological activity. For example, compound 15 () exists as cis/trans diastereomers, which could exhibit divergent pharmacological profiles.

Application-Based Comparisons

Pharmaceuticals: 2-(((R)-oxiran-2-yl)methoxy)-6-chlorobenzonitrile () is a key intermediate in NPS 2143, a calcimimetic drug targeting calcium-sensing receptors. Its chloro and methoxy substituents enhance binding affinity. Compound 10 () acts as a β1-selective adrenoceptor partial agonist, leveraging its ether linkages for improved receptor interaction.

Materials Science :

• Derivatives of 4-(oxiran-2-yl)benzonitrile are explored in OLEDs (), where the benzonitrile group enhances electron-transport properties.
• Epoxide rings serve as reactive handles for crosslinking in polymer chemistry, though this application is less documented in the provided evidence.

Physical and Spectroscopic Properties

• Crystallinity : Compound 15 () crystallizes as a white solid (cis isomer) or oil (trans isomer), suggesting that stereochemistry impacts physical state.
• Hydrogen Bonding : In 5-bromo-2-hydroxybenzonitrile (), intramolecular O–H⋯N interactions stabilize the crystal lattice, a feature that may extend to other nitrile-containing epoxides.
• NMR Data : Epoxide protons in these compounds typically resonate at δ 3.5–4.5 ppm, while benzonitrile carbons appear near δ 115–120 ppm in $^{13}\text{C}$ NMR .